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Compound of Interest

Compound Name: N,N-Dipropylacetamide

Cat. No.: B073813 Get Quote

An In-depth Technical Guide to the Physical Properties of N,N-Dipropylacetamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of N,N-
Dipropylacetamide, a valuable compound in various research and development applications.

The information is presented in a structured format to facilitate easy access and comparison,

with detailed experimental protocols for the determination of these properties.

Core Physical Properties
N,N-Dipropylacetamide is a colorless to pale yellow liquid with a mild odor.[1] It is an organic

compound characterized by its amide functional group, where a carbonyl group is bonded to a

nitrogen atom that is further substituted with two propyl groups.[1]

Quantitative Data Summary
The key physical properties of N,N-Dipropylacetamide are summarized in the table below for

quick reference.
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Property Value Reference(s)

Molecular Formula C₈H₁₇NO [2][3]

Molecular Weight 143.23 g/mol [2][4]

Boiling Point 87 °C at 6 mmHg

Density 0.89 g/cm³

Refractive Index (n_D) 1.4425 - 1.4445

Flash Point 88 °C

Solubility Soluble in organic solvents. [1]

Appearance Colorless to pale yellow liquid. [1]

Experimental Protocols for Property Determination
This section details the standard experimental methodologies for determining the key physical

properties of liquid organic compounds like N,N-Dipropylacetamide.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, a distillation method or the Thiele tube method can be

employed.[5]

Protocol: Distillation Method[5][6]

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom

flask, a condenser, a thermometer, and a receiving flask.

Sample Preparation: Place a measured volume of N,N-Dipropylacetamide into the round-

bottom flask along with a few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask using a heating mantle or a sand bath.

Temperature Reading: Position the thermometer bulb just below the side arm of the

distillation head to accurately measure the temperature of the vapor that is in equilibrium with
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the boiling liquid.

Data Recording: The temperature at which the liquid consistently condenses and collects in

the receiving flask is recorded as the boiling point. The atmospheric pressure should also be

recorded.

Determination of Density
Density is the mass per unit volume of a substance. For liquids, this can be accurately

measured using a pycnometer or a digital density meter.[7][8][9][10][11]

Protocol: Pycnometer Method[7][8][9]

Cleaning and Calibration: Thoroughly clean and dry a pycnometer of a known volume.

Determine the mass of the empty pycnometer using an analytical balance.

Sample Filling: Fill the pycnometer with N,N-Dipropylacetamide, ensuring no air bubbles

are trapped. The temperature of the liquid should be controlled and recorded.

Mass Measurement: Weigh the filled pycnometer.

Calculation: The density is calculated by dividing the mass of the liquid (mass of filled

pycnometer minus the mass of the empty pycnometer) by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and can be measured using a refractometer.

Protocol: Abbe Refractometer Method[1][12][13][14][15]

Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a

known refractive index, such as distilled water.

Sample Application: Place a few drops of N,N-Dipropylacetamide onto the prism of the

refractometer.
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Measurement: Close the prism and allow the sample to spread into a thin film. Look through

the eyepiece and adjust the controls until the boundary between the light and dark fields is

sharp and centered on the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale. The

temperature at which the measurement is made should be recorded as the refractive index is

temperature-dependent.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The OECD Guideline 105 provides standard methods for determining the water solubility of

chemicals.[16][17][18]

Protocol: Flask Method (for solubilities > 10⁻² g/L)[16][17][18]

Sample Preparation: Add an excess amount of N,N-Dipropylacetamide to a known volume

of the solvent (e.g., water, ethanol) in a flask.

Equilibration: Stopper the flask and agitate it at a constant temperature for a sufficient period

to reach equilibrium. This may take 24 hours or more.

Phase Separation: Allow the mixture to stand to separate the undissolved solute from the

solution. If necessary, centrifuge or filter the sample.

Concentration Analysis: Determine the concentration of N,N-Dipropylacetamide in the clear

supernatant using a suitable analytical method (e.g., gas chromatography, HPLC). This

concentration represents the solubility of the compound in that solvent at the given

temperature.

Logical Relationship of Physical Properties
The physical properties of a compound are interconnected and provide a comprehensive

understanding of its nature. The following diagram illustrates the hierarchical relationship of the

key physical properties discussed.
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Physical Properties of N,N-Dipropylacetamide
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Relationship between molecular characteristics and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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